Cas no 56140-67-1 (2-Hydroxy-3-iodo-5-methylbenzaldehyde)

• Product Name: 2-Hydroxy-3-iodo-5-methylbenzaldehyde
• CAS No: 56140-67-1
• MF: C₈H₇IO₂
• MW: 262.044454813004
• CID: 6797500
• PubChem ID: 7172114
• Update Time: 2025-10-05

2-Hydroxy-3-iodo-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• HS-7507
• MFCD00463076
• SCHEMBL14988431
• 56140-67-1
• 2-hydroxy-3-iodo-5-methylbenzaldehyde
• 2-Hydroxy-3-iodo-5-methylbenzaldehyde

• Inchi： 1S/C8H7IO2/c1-5-2-6(4-10)8(11)7(9)3-5/h2-4,11H,1H3
• InChI Key： JCTGTVROULXHNR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=O)C=C(C)C=1)O

Computed Properties

• Exact Mass: 261.94908g/mol
• Monoisotopic Mass: 261.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Hydroxy-3-iodo-5-methylbenzaldehyde

Comprehensive Analysis of 2-Hydroxy-3-iodo-5-methylbenzaldehyde (CAS No. 56140-67-1): Properties, Applications, and Industry Trends

2-Hydroxy-3-iodo-5-methylbenzaldehyde (CAS No. 56140-67-1) is a specialized aromatic aldehyde compound with a unique molecular structure featuring hydroxyl, iodo, and methyl functional groups. This iodinated benzaldehyde derivative has garnered significant attention in pharmaceutical and organic synthesis research due to its versatile reactivity. The compound's molecular formula C8H7IO2 and molecular weight 262.05 g/mol make it particularly valuable for cross-coupling reactions and as a building block in medicinal chemistry.

Recent studies highlight the growing demand for halogenated aromatic compounds like 2-Hydroxy-3-iodo-5-methylbenzaldehyde in drug discovery programs. The pharmaceutical industry increasingly utilizes such iodo-substituted aldehydes for developing targeted therapies, especially in oncology and anti-inflammatory treatments. Researchers particularly value the ortho-hydroxy group in this compound for its ability to form stable metal chelates, making it useful in catalyst design and coordination chemistry applications.

The compound's crystallographic properties and hydrogen bonding patterns have become subjects of intense study in materials science. Advanced characterization techniques including X-ray diffraction and NMR spectroscopy reveal its potential as a precursor for functional materials. In the context of green chemistry trends, scientists are exploring more sustainable methods for synthesizing and applying this iodo-substituted benzaldehyde, addressing growing environmental concerns in chemical manufacturing.

Analytical chemists frequently search for purification methods for 2-Hydroxy-3-iodo-5-methylbenzaldehyde and storage conditions for iodinated aldehydes, reflecting practical challenges in handling this compound. The stability of the aldehyde group under various conditions remains a key research focus, with many studies investigating protection-deprotection strategies for the formyl functionality during synthetic sequences. These investigations contribute to the compound's growing utility in multi-step organic synthesis.

Emerging applications in agrochemical research demonstrate the compound's potential beyond pharmaceuticals. Its structural features show promise in developing novel plant growth regulators and pest control agents, aligning with current agricultural needs for more selective and environmentally friendly solutions. The bioactivity profile of related hydroxy-iodo benzaldehyde derivatives continues to be an active area of investigation in this field.

From a commercial perspective, the global market for fine chemicals like 2-Hydroxy-3-iodo-5-methylbenzaldehyde shows steady growth, driven by increasing R&D investments in life sciences. Suppliers and manufacturers frequently update their technical data sheets and certificates of analysis to meet stringent quality requirements from academic and industrial users. The compound's regulatory status and safety data remain important considerations for potential users across different jurisdictions.

Recent advances in flow chemistry and continuous processing have opened new possibilities for scaling up production of halogenated benzaldehydes. These technological developments address common queries about cost-effective synthesis of 2-Hydroxy-3-iodo-5-methylbenzaldehyde while improving process safety and efficiency. The integration of artificial intelligence in retrosynthetic analysis has further enhanced the compound's accessibility to researchers exploring novel synthetic pathways.

The spectroscopic characterization of 2-Hydroxy-3-iodo-5-methylbenzaldehyde continues to provide valuable insights for structural elucidation. Detailed IR spectra analysis reveals characteristic vibrations of the aldehyde carbonyl and phenolic hydroxyl groups, while mass spectrometry studies confirm its fragmentation patterns. These analytical data are crucial for quality control and compound identification in various research applications.

In material science applications, the compound's potential as a precursor for organic electronic materials has attracted attention. Its ability to participate in polymerization reactions and form conjugated systems makes it interesting for developing organic semiconductors and photovoltaic materials. Researchers are particularly interested in how the iodo substituent can facilitate various cross-coupling reactions to build extended π-conjugated structures.

Looking forward, the scientific community anticipates expanded applications of 2-Hydroxy-3-iodo-5-methylbenzaldehyde in bioconjugation chemistry and probe development. Its structural features make it suitable for creating molecular imaging agents and diagnostic tools, areas experiencing rapid growth in biomedical research. The compound's versatility ensures its continued relevance across multiple disciplines of chemical research and development.